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Compound of Interest

Compound Name: Dregeoside Aa1

Cat. No.: B1159717 Get Quote

A Note on Nomenclature: Initial research into "Dregeoside Aa1" suggests a likely

typographical error in the common nomenclature, with the preponderance of scientific literature

referring to the compound as Dregeoside Da1. This document will proceed under the

assumption that Dregeoside Da1 is the compound of interest.

Abstract
Dregeoside Da1 is a naturally occurring polyoxypregnane glycoside isolated from the plant

Dregea volubilis. This technical guide provides a comprehensive overview of the discovery,

history, and initial characterization of this compound. It includes a summary of the pioneering

research that led to its identification, detailed experimental protocols for its isolation and

structural elucidation, and a compilation of the available quantitative data regarding its

biological activities. Furthermore, this guide explores the potential, though not yet definitively

established, interaction of Dregeoside Da1 with the NF-κB signaling pathway, a key regulator of

the inflammatory response. The information is presented to serve as a foundational resource

for researchers, scientists, and professionals in the field of drug development.

Discovery and History
The discovery of Dregeoside Da1 is rooted in the broader investigation of the chemical

constituents of Dregea volubilis (L.f.) Benth. ex Hook.f. (family Apocynaceae), a climbing shrub

used in traditional medicine in Southeast Asia. Early phytochemical explorations of this plant

revealed a rich source of polyoxypregnane glycosides, a class of compounds known for their

diverse biological activities.
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While the precise first isolation and characterization of Dregeoside Da1 is detailed in a 1985

publication by Yoshimura et al. in the Chemical and Pharmaceutical Bulletin, subsequent

studies have further solidified its structural identity and contributed to the understanding of its

chemical class. Notably, research by Sahu et al. in 2002, which focused on other

polyoxypregnane glycosides from the flowers of Dregea volubilis, helped to build the chemical

context into which Dregeoside Da1 fits. Later work by Thuy et al. in 2020 revisited Dregeoside

Da1, isolating it alongside new pregnane glycosides and confirming its structure through

modern spectroscopic techniques. These collective research efforts have established

Dregeoside Da1 as a known constituent of Dregea volubilis, paving the way for further

investigation into its pharmacological potential.

Physicochemical Properties
Property Value Reference

Chemical Formula C42H70O15 PhytoBank

Average Molecular Weight 815.007 g/mol PhytoBank

Monoisotopic Molecular

Weight
814.471471554 g/mol PhytoBank

Class Steroidal Glycosides PhytoBank

Experimental Protocols
Isolation of Dregeoside Da1
The following is a generalized protocol for the isolation of Dregeoside Da1 from Dregea

volubilis, based on methodologies reported in the literature.

Workflow for Isolation of Dregeoside Da1
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Dried and powdered leaves of Dregea volubilis

Methanol Extraction

Solvent Partitioning

Crude Extract

Column Chromatography

Methanol-soluble fraction

Further Purification (e.g., HPLC)

Crude Glycoside Mixture

Isolated Dregeoside Da1

Isolated Dregeoside Da1

Mass Spectrometry (MS)

Molecular Weight Determination

NMR Spectroscopy (1H, 13C, 2D)

Structural Fragment Analysis

Structure Determination
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Inflammatory Stimuli

Cell Surface Receptor

IKK Complex

IκB-NF-κB Complex

Phosphorylation of IκB

NF-κB Translocation to Nucleus

Degradation of IκB

Pro-inflammatory Gene Transcription

Dregeoside Da1 (Hypothesized)

Inhibition?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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